Cas no 1172874-92-8 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a specialized heterocyclic compound featuring a benzothiazole core linked to a substituted pyrazole moiety via a carboxamide bridge. Its structural complexity, incorporating multiple methoxy and methyl functional groups, confers distinct electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a scaffold for developing bioactive molecules due to its ability to modulate interactions with biological targets. Its well-defined synthetic route and high purity ensure reproducibility in research applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly relevant in studies exploring kinase inhibition and pesticidal activity.
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide structure
1172874-92-8 structure
Product Name:N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
CAS No:1172874-92-8
MF:C15H16N4O4S
MW:348.376941680908
CID:6039456
PubChem ID:43989158
Update Time:2025-05-25

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • 1H-Pyrazole-4-carboxamide, N-(4,7-dimethoxy-2-benzothiazolyl)-3-methoxy-1-methyl-
    • N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methylpyrazole-4-carboxamide
    • 1172874-92-8
    • N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • F0600-2275
    • AKOS024586313
    • Inchi: 1S/C15H16N4O4S/c1-19-7-8(14(18-19)23-4)13(20)17-15-16-11-9(21-2)5-6-10(22-3)12(11)24-15/h5-7H,1-4H3,(H,16,17,20)
    • InChI Key: KVHZDLKFTZEXAY-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C(NC2=NC3=C(OC)C=CC(OC)=C3S2)=O)C(OC)=N1

Computed Properties

  • Exact Mass: 348.08922618g/mol
  • Monoisotopic Mass: 348.08922618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • pka: 7.66±0.70(Predicted)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0600-2275-2μmol
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0600-2275-5μmol
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0600-2275-10μmol
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0600-2275-20μmol
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0600-2275-1mg
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0600-2275-2mg
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0600-2275-3mg
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0600-2275-4mg
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0600-2275-5mg
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0600-2275-10mg
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1172874-92-8 90%+
10mg
$79.0 2023-05-17

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Introduction to N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1172874-92-8)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1172874-92-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including methoxy and methyl substituents, as well as the benzothiazole and pyrazole moieties, contributes to its unique chemical properties and reactivity.

The benzothiazole ring system is a well-known pharmacophore in medicinal chemistry, often found in drugs with diverse biological effects. Its structural motif is frequently incorporated into molecules designed to interact with specific biological targets. In particular, the 4,7-dimethoxy-1,3-benzothiazol-2-yl moiety has been studied for its potential antimicrobial, anti-inflammatory, and anticancer properties. The dimethoxy groups enhance the electron density of the ring, making it more susceptible to nucleophilic attack and thus facilitating various chemical modifications.

The pyrazole ring in N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide further contributes to the compound's complexity and functionality. Pyrazoles are heterocyclic compounds that often serve as key structural elements in bioactive molecules. They can act as ligands for metal ions and are frequently found in drugs targeting enzyme inhibition and receptor binding. The combination of a pyrazole carboxamide group with the benzothiazole moiety suggests potential applications in modulating enzyme activity and signaling pathways.

Recent research has highlighted the importance of such hybrid molecules in drug discovery. The structural features of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide make it a promising candidate for further investigation in various therapeutic areas. Studies have demonstrated that molecules containing both benzothiazole and pyrazole rings can exhibit enhanced biological activity due to synergistic effects between these structural motifs.

In particular, the methoxy and methyl substituents in the molecule can influence its pharmacokinetic properties, including solubility, metabolic stability, and distribution within the body. These factors are crucial for determining the compound's efficacy and safety profile when used in pharmaceutical applications. The presence of multiple hydrophobic groups may enhance membrane permeability, while polar functional groups can improve water solubility.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and carboxylation. Advanced synthetic techniques may also be employed to introduce specific substituents at desired positions on the aromatic rings.

Evaluation of the compound's biological activity often involves in vitro assays designed to test its interaction with specific targets such as enzymes or receptors. Preliminary studies have suggested that N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings warrant further investigation into its potential therapeutic applications.

The compound's potential as a lead molecule for drug development is further supported by computational studies that predict its binding affinity to target proteins. Molecular docking simulations can provide insights into how the molecule interacts with biological receptors at an atomic level. Such studies help identify key interactions that contribute to its biological activity and guide modifications aimed at improving efficacy.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yll)--methylpyrazolecarboxamide (CAS No. 1172874928) represents a fascinating example of how structural complexity can lead to novel bioactivity. Its unique combination of pharmacophoric elements makes it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms of action,



















N-() exhibits great promise as a precursor for developing innovative treatments for various diseases.) exhibits great promise as a precursor for developing innovative treatments for various diseases.) exhibits great promise as a precursor for developing innovative treatments for various diseases.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD